1-(3,5-Dichloropyridin-4-yl)piperidine-4-carbonitrile
Cat. No. B8382200
M. Wt: 256.13 g/mol
InChI Key: ZVIYJBMVFXMWLA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08778925B2
Procedure details
General procedure C was followed using 3,4,5-trichloropyridine (0.50 g, 2.7 mmol), isonipecotamide (0.30 mg, 2.7 mmol), NMP (15 mL) and triethylamine (0.76 mL, 5.5 mmol). The crude product was purified by flash column chromatography on silica gel (CH2Cl2, MeOH, 99:1) to furnish the title compound as a white solid (228 mg, 33%), m/z (ESI) C11H12Cl2N3 requires 256.0403 found [M+H]+ 256.0409.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[N:4][CH:5]=[C:6]([Cl:9])[C:7]=1Cl.[NH:10]1[CH2:18][CH2:17][CH:13]([C:14]([NH2:16])=O)[CH2:12][CH2:11]1.C(N(CC)CC)C>CN1C(=O)CCC1>[Cl:9][C:6]1[CH:5]=[N:4][CH:3]=[C:2]([Cl:1])[C:7]=1[N:10]1[CH2:18][CH2:17][CH:13]([C:14]#[N:16])[CH2:12][CH2:11]1
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Inputs
Step One
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Name
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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ClC=1C=NC=C(C1Cl)Cl
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Step Two
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Name
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Quantity
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0.3 mg
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Type
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reactant
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Smiles
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N1CCC(C(=O)N)CC1
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Step Three
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Name
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Quantity
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0.76 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Step Four
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
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CN1CCCC1=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The crude product was purified by flash column chromatography on silica gel (CH2Cl2, MeOH, 99:1)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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ClC=1C=NC=C(C1N1CCC(CC1)C#N)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 228 mg | |
| YIELD: PERCENTYIELD | 33% | |
| YIELD: CALCULATEDPERCENTYIELD | 33% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
